Cas no 335394-78-0 (Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester)

• Product Name: Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester
• CAS No: 335394-78-0
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 5574032
• Update Time: 2025-05-21

Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-methoxythieno[2,3-b]quinoline-2-carboxylate
• Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester

• Inchi： 1S/C14H12N2O3S/c1-18-8-3-4-10-7(5-8)6-9-11(15)12(14(17)19-2)20-13(9)16-10/h3-6H,15H2,1-2H3
• InChI Key： XRJKHUHLPVGTCL-UHFFFAOYSA-N
• SMILES： C1(=C(SC2C1=CC1=CC(OC)=CC=C1N=2)C(OC)=O)N

Additional information on Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester

Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester (CAS No: 335394-78-0)

The compound Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester, with CAS number 335394-78-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule features a thieno[2,3-b]quinoline core, which is a fused bicyclic system consisting of a benzene ring and a thiophene ring. This unique structure contributes to its intriguing chemical properties and potential bioactivity.

Recent studies have highlighted the importance of thieno[2,3-b]quinoline derivatives in the development of novel therapeutic agents. Researchers have focused on modifying the substituents on the quinoline core to enhance the compound's pharmacokinetic properties and target specificity. In the case of Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester, the presence of an amino group at position 3 and a methoxy group at position 6 introduces additional functional groups that can influence the molecule's interaction with biological systems. These modifications have been shown to improve solubility and stability, making it a promising candidate for further exploration in drug development.

The synthesis of Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester involves a multi-step process that typically begins with the preparation of the thieno[2,3-b]quinoline skeleton. This is followed by functionalization at specific positions to introduce the desired substituents. The methyl ester group at position 2 plays a crucial role in modulating the molecule's reactivity and bioavailability. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

From a biological standpoint, this compound has demonstrated potential as an anti-tumor agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells to a significant extent. The mechanism of action appears to involve interference with key cellular pathways associated with cancer progression, such as angiogenesis and apoptosis regulation. Furthermore, its ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system malignancies.

In addition to its anti-tumor properties, Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester has also been investigated for its anti-inflammatory and antimicrobial activities. These findings underscore its versatility as a lead compound for developing multi-targeted therapies. However, further research is required to fully elucidate its pharmacodynamic properties and optimize its therapeutic index.

From an industrial perspective, the production of this compound requires stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its identity. The integration of continuous manufacturing processes is expected to enhance production efficiency while reducing costs.

In conclusion, Thieno[2,3-b]quinoline-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester (CAS No: 335394-78-0) represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methodologies and biological research, positions it as a compelling candidate for future drug development efforts.